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Compound of Interest

Methyl 5-(trifluoromethyl)pyridine-
Compound Name:
2-carboxylate

Cat. No.: B055342

A Technical Guide to Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate

CAS Number: 124236-37-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate, a key building block in the synthesis of
pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group significantly
enhances the lipophilicity and biological activity of resulting compounds, making this
intermediate a subject of considerable interest in medicinal and materials chemistry.[1][2]

Physicochemical Properties

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is a solid at room temperature. Its key
physicochemical properties are summarized in the table below. The trifluoromethyl group, being
strongly electron-withdrawing, influences the molecule's overall characteristics.[3]
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Property Value Source
Molecular Formula CsHeF3NO2 [4]
Molecular Weight 205.13 g/mol [4]
Appearance Solid

Boiling Point 248.0 £ 40.0 °C (Predicted) [4115]
Density 1.331 + 0.06 g/cm? (Predicted) [41[5]
Flash Point 103.8 °C [4]

pKa -0.73 £ 0.10 (Predicted) [4]

Storage Conditions

Inert atmosphere, Room

Temperature

[4]115]

Spectroscopic Data

Structural elucidation of Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is supported by

various spectroscopic techniques. The following are key identifiers.

Spectroscopic Data

Value

Source

SMILES COC(=0)clccc(cnl)C(F)(F)F
1S/C8H6F3NO2/c1-14-7(13)6-

InChl 3-2-5(4-12-6)8(9,10,11)/h2-
4H,1H3
CHRQADSGOKVKER-

InChl Key

UHFFFAOYSA-N

Predicted Collision Cross

_ 136.9 A2 [6]
Section ([M+H]*)
Predicted Collision Cross
_ 146.4 A2 [6]
Section ([M+Na]*)
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Synthesis and Experimental Protocols

The synthesis of trifluoromethylpyridine (TFMP) derivatives can be achieved through several
methods, including chlorine/fluorine exchange from a trichloromethylpyridine precursor or by
constructing the pyridine ring from a trifluoromethyl-containing building block.[3][7]

General Experimental Workflow for Synthesis

A common approach involves the esterification of the corresponding carboxylic acid. Below is a
generalized workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 5-(trifluoromethyl)pyridine-2-carboxylate CAS
number 124236-37-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055342#methyl-5-trifluoromethyl-pyridine-2-
carboxylate-cas-number-124236-37-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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